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Linetastine Technical Profile

The table below summarizes the key information available on Linetastine. Please note that its development

was discontinued over 15 years ago, which limits the availability of recent or detailed data [1].

Profile Aspect Technical Details

Alternative Names Linazolast; TMK 688; YM 257 [1]

Originator/Developer Terumo; Yamanouchi [1]

CAS Registry Number 159776-68-8 [2]

Molecular Formula C35H40N2O6 [2]

Molecular Weight 584.7 g/mol [2]

Mechanism of Action 5-Lipoxygenase (5-LOX) inhibitor; also antagonizes histamine effects
[1] [2]

Primary Pharmacological
Effect

Inhibits leukotriene production [2]

Therapeutic Area Antiasthmatics [1]
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Profile Aspect Technical Details

Highest Development
Phase

Discontinued (for Allergic rhinitis; Asthma; Atherosclerosis; Peptic
ulcer; Skin cancer; Thrombosis) [1]

Latest Information Update 22 November 2007 [1]

Experimental Research and Key Findings

Published research indicates that Linetastine was investigated for its ability to inhibit leukotriene B4

(LTB4), a key inflammatory mediator [3]. One 1996 study specifically explored the ability of Linetastine

(TMK688) to inhibit LTB4 synthesis, which is consistent with its documented mechanism as a 5-

lipoxygenase inhibitor [3].

The following diagram illustrates the proposed signaling pathway through which Linetastine exerts its anti-

inflammatory effects, based on its known mechanism of action.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://adis.springer.com/drugs/800002311?error=cookies_not_supported&code=435efd2b-55f1-4c6e-93fe-4c0f9515f7f6
https://adis.springer.com/drugs/800002311?error=cookies_not_supported&code=435efd2b-55f1-4c6e-93fe-4c0f9515f7f6
https://www.smolecule.com/products/s1481853?utm_src=pdf-body
https://www.semanticscholar.org/topic/Linetastine/2678450
https://www.smolecule.com/products/s1481853?utm_src=pdf-body
https://www.semanticscholar.org/topic/Linetastine/2678450
https://www.smolecule.com/products/s1481853?utm_src=pdf-body
https://www.smolecule.com/products/s1481853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


5-LOX Pathway

Inflammatory Stimulus

Arachidonic Acid

  Activates

Cell Membrane

Enzyme: 5-Lipoxygenase (5-LOX)

Leukotriene B4 (LTB4)

Inflammatory Response
(e.g., in Asthma)

Linetastine (TMK-688)

  Inhibits

Histamine H1 Receptor

  Antagonizes

  Mediates

Histamine

Click to download full resolution via product page

Linetastine inhibits the 5-LOX enzyme and histamine receptors to block inflammation.

Information Limitations and Further Research

The most significant challenge in creating a detailed guide is the discontinued status of Linetastine. The

most recent definitive update on its status is from 2007 [1]. Information on its discovery, pre-clinical studies,

and specific clinical trial data is not available in the public domain through this search.

For further investigation, you may consider:

Specialized Scientific Databases: Access to deeper analysis may require subscription-based
pharmaceutical intelligence platforms like AdisInsight [1] or chemical vendor databases [2].
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Patent Literature: Searching for the original patent documents using the compound's CAS number

(159776-68-8) or its developer (Terumo) could yield more technical details about its synthesis and
early testing [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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